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Compound of Interest

Compound Name: Tetraethylammonium benzoate

Cat. No.: B096029

Introduction

Tetraethylammonium benzoate, identified by the CAS number 16909-22-1, is a quaternary
ammonium salt composed of a central tetraethylammonium cation and a benzoate anion.[1][2]
This organic compound is a crystalline solid that is soluble in water.[2] Its molecular structure
gives it properties that make it a valuable reagent in various chemical fields, most notably as a
phase-transfer catalyst in organic synthesis.[1][2] Furthermore, it serves as a supporting
electrolyte in electrochemical analyses and finds applications in materials science and
pharmaceutical research.[1][2]

Chemical and Physical Properties

Tetraethylammonium benzoate is characterized by its unique structure, which combines a
lipophilic tetraethylammonium cation with a benzoate anion.[2] This structure allows it to
interact with both aqueous and organic phases, a key feature for its catalytic activity.[1] Its
intermediate lipophilicity, greater than tetramethylammonium salts but less than
tetrabutylammonium salts, makes it particularly effective for phase-transfer catalysis
applications.[1]
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Property Value Reference
CAS Number 16909-22-1 [3][4][5][6]
Molecular Formula C15H2s5NO2 [1105161[7]
Molecular Weight 251.36 g/mol [L1311417]
Appearance Crystalline solid [2]

- Water: 963 g/L at 20°C; 0.1
Solubility ) [1]
g/mL (clear, colorless solution)

Density 1.132 g/cm3 at 20°C [1]
EC Number 240-957-3
MDL Number MFCDO00041976 [5][6]

Synthesis and Experimental Protocols

The synthesis of tetraethylammonium benzoate can be accomplished through several
established methods. The most direct approach is the neutralization of a tetraethylammonium
base with benzoic acid.

Experimental Protocol: Synthesis by Direct
Neutralization

This protocol outlines the laboratory-scale synthesis of tetraethylammonium benzoate via the
reaction between tetraethylammonium hydroxide and benzoic acid.[2]

Materials:

Tetraethylammonium hydroxide (e.g., aqueous solution)

Benzoic acid

Solvent (e.g., deionized water, ethanol)

Stirring apparatus
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e pH indicator or pH meter

e Heating mantle and condenser (optional, for reflux)
o Rotary evaporator (for solvent removal)
Methodology:

¢ Dissolution: Dissolve a known molar amount of benzoic acid in a suitable solvent within a
reaction flask.

» Neutralization: Slowly add an equimolar amount of tetraethylammonium hydroxide solution to
the benzoic acid solution with continuous stirring. Monitor the pH of the reaction mixture. The
reaction is complete when a neutral pH (approx. 7.0) is achieved.

e Reaction Conditions: The reaction can be performed at room temperature. However, to
ensure completion, the mixture can be gently heated under reflux for a period of 1-2 hours.
[1] Reaction parameters such as temperature (ranging from 50-120°C) and time can be
optimized for yield and purity.[1]

e Solvent Removal: After the reaction is complete, the solvent is removed under reduced
pressure using a rotary evaporator.

e |solation and Purification: The resulting solid, tetraethylammonium benzoate, is collected.
It can be further purified by recrystallization from an appropriate solvent to yield a high-purity
crystalline product.

Benzoic Acid

—

Reaction Vessel Neutralization Solvent Removal > Tetraethylammonium
(with Solvent & Stirring) (pH ~7.0) (Rotary Evaporation) Benzoate

Tetraethylammonium [T
Hydroxide

Reactants

Diagram 1: Synthesis by Direct Neutralization
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Diagram 1: Workflow for direct neutralization synthesis.

Key Applications and Mechanisms

Tetraethylammonium benzoate's utility spans catalysis, electrochemistry, and biological
research due to the distinct properties of its constituent ions.

Phase-Transfer Catalysis

The primary application of tetraethylammonium benzoate is as a phase-transfer catalyst
(PTC).[1][2] It facilitates reactions between reactants located in separate, immiscible phases
(e.g., an aqueous phase and an organic phase).[2] The lipophilic tetraethylammonium cation
can dissolve in the organic phase, carrying the benzoate anion (or another reactive anion) with
it from the aqueous phase, thereby enabling the reaction to proceed.[2]

This catalytic activity is crucial for numerous transformations, including the cyanosilylation of
carbonyl compounds, where derivatives like Tetraethylammonium 2-(carbamoyl)benzoate
(TEACB) and Tetraethylammonium 2-(hydroxycarbamoyl)benzoate (TEAHCB) have been
shown to be highly effective bifunctional organocatalysts.[2]
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Diagram 2: Mechanism of Phase-Transfer Catalysis
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Diagram 2: Logical flow of phase-transfer catalysis.

Electrochemistry and Materials Science

Due to its ionic nature, tetraethylammonium benzoate is used as a supporting electrolyte in
electrochemical experiments.[1][2] Its large, non-coordinating benzoate anion minimizes
unwanted interactions at the electrode surface, allowing for accurate measurements.[1] In
materials science, it is involved in the synthesis and modification of polymers and ionic liquids.
[1][2] Derivatives have been characterized as ionic liquids with high thermal stability and
conductivity.[2][8]
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Pharmaceutical and Biological Research

In a biological context, the tetraethylammonium (TEA) cation is a well-known modulator of ion
channels.[1] It acts as a hon-selective blocker of voltage-gated potassium (K*) channels.[9]
This property makes it a valuable tool in pharmacological research to study the function of
these channels. Although its clinical use is limited by potential toxicity, its ability to block
autonomic ganglia was a foundational discovery in pharmacology.[1][9]
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Diagram 3: TEA cation blocking a potassium channel.
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Safety and Handling

Tetraethylammonium benzoate is classified as a hazardous substance and requires careful
handling in a laboratory setting.

Hazard Type GHS Classification Precautionary Codes

Signal Word Warning N/A

H315: Causes skin

o ) P261, P264, P280,
irritationH319: Causes serious

Hazard Statements S P302+P352,
eye irritationH335: May cause

) S P305+P351+P338
respiratory irritation
Skin Irrit. 2, Eye Irrit. 2, STOT
Hazard Class N/A
SE 3
Target Organs Respiratory system N/A

(Data sourced from PubChem and commercial suppliers)[7]
Handling Recommendations:

o Personal Protective Equipment (PPE): Wear gloves, eye shields, and a dust mask (type N95
or equivalent).

o Ventilation: Use in a well-ventilated area or under a fume hood to avoid inhaling dust.

o Storage: Store in a tightly closed container in a dry place. It is classified under Storage Class
11 (Combustible Solids).

Conclusion

Tetraethylammonium benzoate is a versatile quaternary ammonium salt with a significant role
in synthetic chemistry, particularly as a phase-transfer catalyst. Its utility extends to
electrochemistry, materials science, and as a probe in pharmacological research for studying
ion channel function. Proper understanding of its properties, synthesis, and handling
procedures is essential for its safe and effective use by researchers and scientists in various
fields of development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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